N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-7-(3,5-dichlorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide

• IUPAC Name: N-(3-cyano-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-7-(3,5-dichlorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C22H15Cl2N5OS/c23-13-7-12(8-14(24)9-13)18-5-6-26-20-10-17(28-29(18)20)21(30)27-22-16(11-25)15-3-1-2-4-19(15)31-22/h5-10H,1-4H2,(H,27,30)
• InChI Key: PKKHSXSFTJGJJV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)NC(=O)C3=NN4C(=CC=NC4=C3)C5=CC(=CC(=C5)Cl)Cl)C#N
• Molecular Formula: C22H15Cl2N5OS
• Molecular Weight: 468.4 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives, which are structurally related to the subject compound, involves multi-step chemical processes. A notable method involves the regioselective synthesis of 1- and 4-substituted derivatives through the treatment of intermediates with POCl3, followed by reactions with amines, benzyl alcohol, and phenylboronic acid in the presence of a Pd-catalyst. This approach allows for the selective functionalization of the pyrazolopyrimidine core, offering pathways to synthesize compounds like N-(3-cyano-4,5,6,7-tetrahydro-1-benzothien-2-yl)-7-(3,5-dichlorophenyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide (Drev et al., 2014).

Scientific Research Applications

Synthesis and Antimicrobial Activities

The synthesis of derivatives based on the 4,5,6,7-tetrahydrobenzothiophene moiety, including structures similar to the chemical compound , has been explored for their antimicrobial properties. These compounds are synthesized through reactions involving cyanoacetamido derivatives, leading to pyrazolo[5,1-c][1,2,4]triazines, pyrazolo[5,1-a]pyrimidines, and pyrazolo pyrazoles, with some exhibiting promising antimicrobial activities (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).

Heterocyclic Synthesis

The study of novel transformations in Gewald thiophenes for thienopyrimidine synthesis reveals the potential of derivatives in the formation of new heterocyclic compounds. These transformations lead to the synthesis of derivatives like thieno[3,2-e][1,2,3]triazolo[1,5-a]pyrimidines, demonstrating the compound's role in the development of new heterocyclic structures (Pokhodylo, Shyyka, Savka, & Obushak, 2010).

Regioselective Synthesis

Research into the regioselective synthesis of pyrazolo[1,5-a]pyrimidine derivatives highlights the chemical's versatility in creating selectively substituted compounds. This includes the synthesis of 1- and 4-substituted derivatives, showcasing the compound's utility in precise chemical modifications (Drev et al., 2014).

Anticancer and Anti-5-lipoxygenase Agents

The synthesis of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents is another area of interest. These compounds, derived from similar chemical structures, have been screened for their cytotoxic activities against cancer cell lines, as well as for their ability to inhibit 5-lipoxygenase, indicating their potential in therapeutic applications (Rahmouni et al., 2016).

Cytotoxicity Evaluation

Further investigations into the cytotoxicity of new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives against Ehrlich Ascites Carcinoma (EAC) cells highlight the chemical's potential in anticancer studies. These studies provide insights into the compound's ability to inhibit cancer cell growth, presenting a promising avenue for future cancer treatment research (Hassan, Hafez, & Osman, 2014).